Cas no 1075739-45-5 (1H-Pyrazolo[3,4-d]pyrimidine-1-carboxylic acid, 2,3-dihydro-6-(methylthio)-3-oxo-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester)

1H-Pyrazolo[3,4-d]pyrimidine-1-carboxylic acid, 2,3-dihydro-6-(methylthio)-3-oxo-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester structure
1075739-45-5 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine-1-carboxylic acid, 2,3-dihydro-6-(methylthio)-3-oxo-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester
CAS No:1075739-45-5
MF:C14H18N4O3S
MW:322.382721424103
CID:5672520
Update Time:2023-09-12

1H-Pyrazolo[3,4-d]pyrimidine-1-carboxylic acid, 2,3-dihydro-6-(methylthio)-3-oxo-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine-1-carboxylic acid, 2,3-dihydro-6-(methylthio)-3-oxo-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C14H18N4O3S/c1-6-7-17-11(19)9-8-15-12(22-5)16-10(9)18(17)13(20)21-14(2,3)4/h6,8H,1,7H2,2-5H3
    • InChI Key: VSVNVTWQHGOLCM-UHFFFAOYSA-N
    • SMILES: C1(SC)=NC=C2C(=O)N(CC=C)N(C(OC(C)(C)C)=O)C2=N1

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 452.8±47.0 °C(Predicted)
  • pka: 1.81±0.20(Predicted)
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